Cas no 198895-75-9 (1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride)

1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride structure
198895-75-9 structure
Product Name:1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
CAS No:198895-75-9
MF:C14H24Cl2N2
MW:291.259761810303
CID:908594
Update Time:2023-08-02

1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-phenylpropyl)-1,4-diazepane(2HCl)
    • hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine Dihydrochloride
    • 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-, dihydrochloride
    • 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-, hydrochloride (1:2)
    • 1-(3-phenylpropyl)-1,4-diazepane dihydrochloride
    • hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine
    • OUUBEWUKQRNVNY-UHFFFAOYSA-N
    • 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride, AldrichCPR
    • 1-(3-phenylpropan-1-yl)-2,3,5,6-tetrahydro-7h-1,4-diazepine dihydrochloride
    • 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
    • Inchi: 1S/C14H22N2.2ClH/c1-2-6-14(7-3-1)8-4-11-16-12-5-9-15-10-13-16;;/h1-3,6-7,15H,4-5,8-13H2;2*1H
    • InChI Key: OUUBEWUKQRNVNY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCCC2C=CC=CC=2)CCNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Topological Polar Surface Area: 15.3
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